Cas no 1195219-77-2 (2-Methylthio-4-aMinouracil)

• Product Name: 2-Methylthio-4-aMinouracil
• CAS No: 1195219-77-2
• MF: C₅H₉N₃OS
• MW: 159.209459066391
• MDL: MFCD20687006
• CID: 2853761
• Update Time: 2025-06-14

2-Methylthio-4-aMinouracil Chemical and Physical Properties

Names and Identifiers

• 2-Methylthio-4-aMinouracil
• 4(1H)-Pyrimidinone, 6-amino-2,3-dihydro-2-(methylthio)-

• MDL： MFCD20687006
• Inchi： 1S/C5H9N3OS/c1-10-5-7-3(6)2-4(9)8-5/h2,5,7H,6H2,1H3,(H,8,9)
• InChI Key： XXGBLBXTTBHTJE-UHFFFAOYSA-N
• SMILES： C1(SC)NC(N)=CC(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on 2-Methylthio-4-aMinouracil

Research Brief on 2-Methylthio-4-aminouracil (CAS: 1195219-77-2): Recent Advances and Applications

2-Methylthio-4-aminouracil (CAS: 1195219-77-2) is a modified uracil derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its methylthio and amino functional groups, has shown promising potential in various applications, including antiviral and anticancer therapies. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic efficacy. This research brief aims to provide a comprehensive overview of the latest findings related to 2-Methylthio-4-aminouracil, highlighting its chemical properties, biological activities, and potential clinical applications.

One of the key areas of research involving 2-Methylthio-4-aminouracil is its role as a nucleoside analog. Nucleoside analogs are widely used in antiviral and anticancer therapies due to their ability to interfere with DNA and RNA synthesis. Recent studies have demonstrated that 2-Methylthio-4-aminouracil exhibits potent inhibitory effects against certain RNA viruses, including flaviviruses and coronaviruses. The compound's mechanism of action involves incorporation into viral RNA, leading to chain termination and subsequent inhibition of viral replication. These findings suggest that 2-Methylthio-4-aminouracil could serve as a valuable scaffold for the development of novel antiviral agents.

In addition to its antiviral properties, 2-Methylthio-4-aminouracil has also been investigated for its potential anticancer effects. Preliminary studies have shown that the compound can induce apoptosis in cancer cells by disrupting nucleotide metabolism and inhibiting key enzymes involved in DNA synthesis. Furthermore, structural modifications of 2-Methylthio-4-aminouracil have been explored to enhance its bioavailability and target specificity. For instance, recent research has focused on conjugating the compound with various delivery systems, such as nanoparticles and liposomes, to improve its therapeutic index and reduce off-target effects.

The synthesis of 2-Methylthio-4-aminouracil has also been a subject of recent investigation. Traditional synthetic routes often involve multi-step processes with low yields and poor scalability. However, advancements in organic chemistry have led to the development of more efficient and environmentally friendly methods. For example, a recent study reported a one-pot synthesis of 2-Methylthio-4-aminouracil using catalytic amounts of transition metals, resulting in higher yields and reduced waste generation. These innovations are expected to facilitate the large-scale production of the compound for further preclinical and clinical studies.

Despite the promising findings, several challenges remain in the development of 2-Methylthio-4-aminouracil as a therapeutic agent. Issues such as drug resistance, potential toxicity, and limited pharmacokinetic profiles need to be addressed through further research. Ongoing studies are exploring combination therapies, where 2-Methylthio-4-aminouracil is used in conjunction with other drugs to enhance its efficacy and overcome resistance mechanisms. Additionally, computational modeling and high-throughput screening are being employed to identify novel derivatives with improved pharmacological properties.

In conclusion, 2-Methylthio-4-aminouracil (CAS: 1195219-77-2) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique chemical structure and broad-spectrum biological activities make it a valuable candidate for the development of novel antiviral and anticancer therapies. Continued research efforts aimed at optimizing its synthesis, understanding its mechanism of action, and improving its therapeutic potential are essential for translating these findings into clinical applications. This research brief underscores the importance of 2-Methylthio-4-aminouracil in advancing the frontiers of medicinal chemistry and highlights the need for interdisciplinary collaboration to overcome existing challenges.